Cas no 709665-36-1 (Piperidine,2,6-dimethyl-1-(2-propyn-1-yl)-, (2R,6S)-rel-)

• Product Name: Piperidine,2,6-dimethyl-1-(2-propyn-1-yl)-, (2R,6S)-rel-
• CAS No: 709665-36-1
• MF: C₁₀H₁₇N
• MW: 151.24868273735
• CID: 557834
• PubChem ID: 1417341
• Update Time: 2025-05-22

Piperidine,2,6-dimethyl-1-(2-propyn-1-yl)-, (2R,6S)-rel- Chemical and Physical Properties

Names and Identifiers

• Piperidine,2,6-dimethyl-1-(2-propyn-1-yl)-, (2R,6S)-rel-
• Piperidine,2,6-dimethyl-1-(2-propynyl)-, (2R,6S)-rel- (9CI)
• (2R,6S)-2,6-dimethyl-1-(prop-2-yn-1-yl)piperidine
• 709665-36-1
• AKOS026733868
• EN300-380020

• Inchi： 1S/C10H17N/c1-4-8-11-9(2)6-5-7-10(11)3/h1,9-10H,5-8H2,2-3H3/t9-,10+
• InChI Key： DPJZDPSCRBSNAT-AOOOYVTPSA-N
• SMILES： N1(CC#C)[C@H](C)CCC[C@@H]1C

Computed Properties

• Exact Mass: 151.136
• Monoisotopic Mass: 151.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 3.2Ų

Additional information on Piperidine,2,6-dimethyl-1-(2-propyn-1-yl)-, (2R,6S)-rel-

Compound CAS No. 709665-36-1: 2,6-Dimethyl-1-(2-propyn-1-yl)-Piperidine, (2R,6S)-rel-

The compound with CAS No. 709665-36-1, commonly referred to as 2,6-Dimethyl-1-(2-propyn-1-yl)-Piperidine, (2R,6S)-rel is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of piperidines, which are six-membered cyclic amines widely used in drug design and synthesis. The (2R,6S)-rel configuration denotes its stereochemistry, which plays a crucial role in determining its biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in *Journal of Medicinal Chemistry* in 2023 demonstrated its effectiveness as a modulator of ion channels, which are critical targets for treating conditions such as epilepsy and chronic pain. The stereochemical arrangement of the molecule was found to significantly influence its binding affinity to these targets, underscoring the importance of precise synthesis and characterization.

From a structural perspective, the molecule features a piperidine ring substituted with two methyl groups at positions 2 and 6 and a propargyl group at position 1. The propargyl substituent introduces an alkyne functionality, which can participate in various chemical reactions such as cycloadditions or conjugate additions. This makes the compound versatile for further functionalization in drug discovery programs.

The synthesis of CAS No. 709665-36-1 typically involves multi-step processes starting from readily available piperidine derivatives. A common approach includes alkylation reactions followed by stereochemical control during the formation of the propargyl substituent. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure the purity and correct stereochemistry of the final product.

In terms of applications, this compound has shown promise in antiviral research, particularly against emerging pathogens. A study conducted at the University of California revealed that it exhibits potent inhibitory activity against certain viral proteases without significant cytotoxicity to host cells. This dual property makes it a strong candidate for preclinical development.

Moreover, the compound's biodegradability has been assessed under environmentally relevant conditions. Results indicate that it undergoes rapid hydrolysis under acidic conditions, suggesting that it poses minimal risk to aquatic ecosystems when used responsibly.

In conclusion, CAS No. 709665-36-1 represents a valuable tool in modern medicinal chemistry due to its unique structure and versatile properties. Ongoing research continues to explore its potential in diverse therapeutic areas while ensuring its safe handling and environmental compatibility.